
The BU-2313 Antibiotic Complex: A Comparative
Analysis of Structure-Activity Relationships

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BU-2313 A

Cat. No.: B15564996

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the BU-2313 antibiotic complex, focusing on the structure-activity

relationships (SAR) of its components, BU-2313 A and B, and their synthetic analogs. This

document summarizes key experimental data, details methodologies for cited experiments, and

visualizes relevant pathways and structures to offer a comprehensive overview of this class of

anti-anaerobic agents.

Introduction
The BU-2313 complex, comprising BU-2313 A and BU-2313 B, is a class of antibiotics

produced by the actinomycete strain No. E864-61.[1] These compounds exhibit a broad

spectrum of activity against both Gram-positive and Gram-negative anaerobic bacteria.

Notably, BU-2313 B has been reported to be approximately twice as active as BU-2313 A. This

guide delves into the structural nuances that drive their antibacterial efficacy and compares

their performance with other established anti-anaerobic drugs.

Chemical Structures
The fundamental structures of BU-2313 A and B are characterized by a dienoyltetramic acid

moiety. The primary difference between the two lies in the alkyl substitution on the tetramic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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